4-methyl-N-(2-(4-methylpiperazin-1-yl)-2-oxoethyl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C14H21N3O3S/c1-12-3-5-13(6-4-12)21(19,20)15-11-14(18)17-9-7-16(2)8-10-17/h3-6,15H,7-11H2,1-2H3
• InChI Key: PMXDZQZZUHLLJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC(=O)N2CCN(CC2)C
• Molecular Formula: C14H21N3O3S
• Molecular Weight: 311.40 g/mol

Description

4-methyl-N-(2-(4-methylpiperazin-1-yl)-2-oxoethyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as PMSF, which stands for phenylmethylsulfonyl fluoride. PMSF is a protease inhibitor that is commonly used in biochemical and molecular biology research.

Mechanism of Action

PMSF irreversibly binds to the active site of serine proteases, which are a type of protease that is commonly found in biological systems. This binding occurs via the formation of a covalent bond between the serine residue in the active site and the sulfonyl fluoride group of PMSF. This covalent bond prevents the protease from cleaving its substrate, thus inhibiting its activity.
Biochemical and Physiological Effects:
PMSF has been shown to have a wide range of biochemical and physiological effects. In addition to its protease inhibitory activity, PMSF has been shown to inhibit the activity of other enzymes such as lipases, esterases, and phospholipases. PMSF has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PMSF in lab experiments is its specificity for serine proteases. This specificity allows researchers to selectively inhibit the activity of these enzymes without affecting other biochemical processes. However, PMSF has some limitations, such as its irreversibility and potential toxicity. Additionally, PMSF may not be effective against all types of proteases, and its inhibitory activity may be affected by factors such as pH and temperature.

Future Directions

There are many potential future directions for research on PMSF. One area of interest is the development of more specific and potent protease inhibitors based on the structure of PMSF. Additionally, PMSF could be used as a tool for studying the role of proteases in various biological processes, such as inflammation and cancer. Finally, the potential therapeutic applications of PMSF in the treatment of diseases such as cancer and Alzheimer's disease could be explored further.

Synthesis Methods

The synthesis of PMSF involves the reaction of phenylmethylsulfonyl chloride with 4-methylpiperazine in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride and purified to obtain PMSF. This synthesis method is relatively simple and yields a high purity product.

Scientific Research Applications

PMSF is widely used in scientific research as a protease inhibitor. Proteases are enzymes that break down proteins, and their activity can be detrimental to many biochemical and physiological processes. PMSF inhibits the activity of proteases by irreversibly binding to their active sites, thus preventing the breakdown of proteins.